Cas no 1384081-37-1 (tert-Butyl 4-(3-aminobutyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(3-aminobutyl)piperazine-1-carboxylate
• CAS No: 1384081-37-1
• MF: C₁₃H₂₇N₃O₂
• MW: 257.37
• CID: 5092546
• Update Time: 2025-11-02

tert-Butyl 4-(3-aminobutyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-aminobutyl)piperazine-1-carboxylate

• Inchi： 1S/C13H27N3O2/c1-11(14)5-6-15-7-9-16(10-8-15)12(17)18-13(2,3)4/h11H,5-10,14H2,1-4H3
• InChI Key： UYDINAOPGLRHMK-UHFFFAOYSA-N
• SMILES： C1CN(C(=O)OC(C)(C)C)CCN1CCC(N)C

Additional information on tert-Butyl 4-(3-aminobutyl)piperazine-1-carboxylate

Recent Advances in the Application of tert-Butyl 4-(3-aminobutyl)piperazine-1-carboxylate (CAS: 1384081-37-1) in Chemical Biology and Pharmaceutical Research

The compound tert-Butyl 4-(3-aminobutyl)piperazine-1-carboxylate (CAS: 1384081-37-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperazine derivative, characterized by its tert-butyl carbamate and aminobutyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents targeting complex biological pathways.

One of the key applications of tert-Butyl 4-(3-aminobutyl)piperazine-1-carboxylate lies in its role as a building block for the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of novel PI3K inhibitors, where the compound's structural flexibility allowed for optimal binding to the kinase's active site. The study reported a significant improvement in inhibitory activity and selectivity when compared to earlier analogs, underscoring the importance of this intermediate in medicinal chemistry.

In addition to its applications in kinase inhibitor development, recent research has explored the use of tert-Butyl 4-(3-aminobutyl)piperazine-1-carboxylate in the synthesis of GPCR-targeted compounds. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into a series of serotonin receptor modulators, which exhibited enhanced pharmacokinetic properties and reduced off-target effects. The study emphasized the compound's role in improving drug-like characteristics, such as solubility and metabolic stability, through strategic structural modifications.

Beyond its pharmacological applications, tert-Butyl 4-(3-aminobutyl)piperazine-1-carboxylate has also been investigated for its potential in chemical biology tools. Researchers have utilized its reactive amine group for the development of fluorescent probes and affinity tags, enabling the study of protein-protein interactions and cellular signaling pathways. A recent publication in ACS Chemical Biology highlighted its use in creating a novel probe for real-time imaging of intracellular calcium dynamics, showcasing its versatility beyond traditional drug discovery.

The synthesis and scale-up of tert-Butyl 4-(3-aminobutyl)piperazine-1-carboxylate have also seen advancements in recent years. Process chemistry studies have focused on optimizing its production to meet the growing demand in pharmaceutical research. A 2023 report in Organic Process Research & Development presented a streamlined synthetic route with improved yield and purity, addressing previous challenges in large-scale manufacturing. These developments have made the compound more accessible to researchers and industry professionals alike.

Looking forward, the unique structural features of tert-Butyl 4-(3-aminobutyl)piperazine-1-carboxylate continue to inspire new applications in drug discovery and chemical biology. Its combination of synthetic accessibility and functional group diversity positions it as a valuable tool for medicinal chemists and researchers exploring novel therapeutic approaches. As the understanding of its properties deepens, we anticipate seeing further innovative uses of this compound in addressing complex biomedical challenges.